Cas no 137910-24-8 (1,3-Benzenedisulfonic acid, bis(3,5-dimethylphenyl) ester)

• Product Name: 1,3-Benzenedisulfonic acid, bis(3,5-dimethylphenyl) ester
• CAS No: 137910-24-8
• MF: C₂₂H₂₂O₆S₂
• MW: 446.536484241486
• CID: 1255727
• PubChem ID: 71341797
• Update Time: 2025-04-20

1,3-Benzenedisulfonic acid, bis(3,5-dimethylphenyl) ester Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedisulfonic acid, bis(3,5-dimethylphenyl) ester
• bis(3,5-dimethylphenyl) benzene-1,3-disulfonate
• 137910-24-8
• DTXSID00768653

• Inchi： 1S/C22H22O6S2/c1-15-8-16(2)11-19(10-15)27-29(23,24)21-6-5-7-22(14-21)30(25,26)28-20-12-17(3)9-18(4)13-20/h5-14H,1-4H3
• InChI Key： MHGJGVYADQOELV-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1)S(=O)(=O)OC1C=C(C)C=C(C)C=1)(=O)(=O)OC1C=C(C)C=C(C)C=1

Computed Properties

• Exact Mass: 446.08586
• Monoisotopic Mass: 446.08578076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 682
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 104Ų

Experimental Properties

• PSA: 86.74